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Compound of Interest

Compound Name: Ammonium sebacate

Cat. No.: B095377

An In-depth Technical Guide to the Environmental and Safety Profile of Ammonium Sebacate

Introduction

Ammonium sebacate (CAS No. 19402-63-2), the diammonium salt of decanedioic acid, is a
chemical compound utilized in various industrial applications, including as a corrosion inhibitor,
lubricant additive, and a plasticizer in the production of resins and plastics.[1] Its synthesis from
sebacic acid, a renewable resource often derived from castor oil, positions it as a potentially
sustainable chemical.[2] However, for researchers, scientists, and drug development
professionals, a comprehensive understanding of a compound's environmental and safety
profile is paramount for responsible innovation and risk management.

This guide provides a detailed examination of the environmental and safety considerations for
ammonium sebacate. Due to the limited availability of direct empirical data for this specific
salt, this document employs a component-based assessment strategy, analyzing the known
profiles of its constituent parts—sebacic acid and the ammonium ion—to construct a
scientifically grounded and precautionary overview. We will explore known hazards, outline
best practices for handling, and detail the necessary experimental frameworks for generating
definitive data where gaps exist, ensuring a self-validating system of protocols and risk
assessment.

Chemical Identification and Physicochemical
Properties
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A precise understanding of a chemical's identity and properties is the foundation of any safety

assessment.
Property Value Source(s)
Chemical Name Diammonium decanedioate [11[3]

Ammonium sebacate,
Synonyms _ _ [1][4]
Diammonium sebacate

CAS Number 19402-63-2 [4]

Molecular Formula C10H24N204 (C10H1804-2H3N) [1]

Molecular Weight 236.31 g/mol [1]

Appearance White to off-white solid/powder  [4]
Room temperature, inert

Storage Temperature [4]
atmosphere

Human Health and Safety Assessment

While some safety data sheets (SDS) for ammonium sebacate report "no data available" for
formal classification, others provide specific GHS hazard statements.[3] This discrepancy
underscores the need for a cautious approach based on available information and the chemical
nature of the substance.

GHS Hazard Classification

The following classifications have been associated with ammonium sebacate and should be
considered for all handling and labeling procedures.
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Hazard Class Code Hazard Statement Source(s)
Acute Toxicity, Oral H302 Harmful if swallowed. [4]
Skin o
) o H315 Causes skin irritation. [4]
Corrosion/Irritation
Serious Eye Causes serious eye
i H319 N [4]
Damage/Irritation irritation.
Specific Target Organ May cause respirator
p.. eI H335 ._y_ Prer [4]
Toxicity irritation.

GHS Hazard Pictogram: GHSO07 (Exclamation Mark)[4][5]

Expert Insight: The irritant properties (H315, H319, H335) are plausible for a fine particulate
solid and are consistent with ammonium salts, which can cause irritation upon contact with
mucous membranes. The oral toxicity warning (H302) necessitates careful handling to prevent

ingestion.

Personal Protective Equipment (PPE) and Handling

Adherence to a strict PPE protocol is a non-negotiable aspect of laboratory safety. The
causality behind these choices is rooted in preventing the exposure routes identified in the
GHS classification.

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[3]
Causality: This is a direct countermeasure to the H319 "Causes serious eye irritation”
hazard.

o Skin Protection: Handle with impervious gloves (e.g., nitrile rubber) and wear a lab coat or
protective clothing.[3] Causality: This mitigates the risk of skin irritation (H315) and prevents
dermal absorption.

o Respiratory Protection: In situations where dust is generated or ventilation is inadequate, a
full-face respirator with an appropriate particulate filter is recommended.[3] Causality: This
addresses the H335 "May cause respiratory irritation” hazard by preventing inhalation of the
powdered substance.
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» General Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling
and before eating, drinking, or smoking. Ensure an eyewash station and safety shower are
readily accessible.

First Aid Measures

In the event of accidental exposure, immediate and correct first aid is critical.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if symptoms persist.[3]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately.[3]

Environmental Fate and Ecotoxicity Assessment

Direct ecotoxicological data for ammonium sebacate is largely unavailable in public literature.
[3] Therefore, a predictive assessment based on its constituent components is the most
responsible scientific approach. This "read-across" methodology is a standard practice in
chemical risk assessment when data is sparse.

The Challenge of Limited Data & the Read-Across
Approach

The absence of empirical data necessitates a structured, evidence-based predictive model. We
will analyze the environmental profiles of the sebacic acid anion and the ammonium cation
separately to forecast the behavior of the parent compound.
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Caption: Environmental risk assessment workflow for a data-deficient substance.

Profile of the Sebacic Acid Moiety (Ci0H1804)

Sebacic acid is a naturally occurring long-chain dicarboxylic acid. Its environmental profile is
well-characterized.

+ Biodegradation: Sebacic acid is considered readily biodegradable.[2][6] Studies on related
sebacic esters also confirm high biodegradability.[7] Mechanism: As a linear aliphatic
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dicarboxylic acid, it is susceptible to metabolic breakdown via [3-oxidation in microorganisms,
ultimately degrading to CO2z and water.[8][9]

e Bioaccumulation: With a low octanol-water partition coefficient (Log Kow = 1.5), sebacic acid
has a low potential for bioaccumulation.[6][8] It is not expected to persist in the food chain.

o Aquatic Toxicity: While having low acute toxicity to mammals, it is classified as harmful to
aguatic organisms.[6][10]

Profile of the Ammonium Moiety (NHa*)

The environmental risk of the ammonium ion is almost entirely related to its equilibrium with un-
ionized ammonia (NHs) in water, a relationship governed by pH and temperature.

e Aquatic Toxicity: Un-ionized ammonia (NHs) is highly toxic to aquatic life, particularly fish, as
it can readily cross epithelial membranes.[11][12] The ammonium ion (NHa4*) is significantly
less toxic.[13]

e Environmental Factors:

o pH: As pH increases (becomes more alkaline), the equilibrium shifts from NHa* to the
more toxic NHs. Therefore, the toxicity of ammonium salts increases significantly in
alkaline waters.[11][14]

o Temperature: Higher water temperatures also shift the equilibrium towards NHs, increasing
toxicity.[15]

o Fate: Ammonium is a key component of the nitrogen cycle and is readily utilized by aquatic
plants and microorganisms. It is non-persistent.[11]

Predicted Environmental Profile of Ammonium Sebacate

Synthesizing the component data allows for the following expert predictions:

o Persistence & Biodegradation: The compound is expected to be readily biodegradable,
driven by the rapid metabolism of the sebacate anion.

» Bioaccumulation: The potential for bioaccumulation is predicted to be low.
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e Primary Environmental Hazard: The most significant environmental risk is acute aquatic
toxicity. This risk is primarily driven by the ammonium component and is expected to be
substantially higher in water bodies with a neutral to high pH (>7).

Predicted Profile for .
Parameter . Rationale
Ammonium Sebacate

Based on the known ready

Ready Biodegradability High biodegradability of sebacic
acid.[2][6]
] ] ] Based on the low Log Kow of
Bioaccumulation Potential Low ) )
sebacic acid.[6]
Combination of sebacic acid's
] o ] harm to aquatic life and the
Aquatic Toxicity Harmful to Toxic

high, pH-dependent toxicity of
the ammonium ion.[6][11][12]

Recommended Experimental Protocols for Data
Generation

For regulatory submission or a definitive internal risk assessment, empirical data must be
generated. The Organisation for Economic Co-operation and Development (OECD) provides
internationally recognized guidelines for chemical testing.[16][17] Adhering to these protocols
ensures data is reliable, reproducible, and mutually accepted across jurisdictions.

Conceptual Protocol: Ready Biodegradability (OECD
301)

This test assesses the potential for rapid and ultimate degradation in an aerobic aqueous
environment.

e Principle: A small amount of the test substance (ammonium sebacate) is incubated in a
seeded aqueous mineral medium. Degradation is followed by measuring oxygen
consumption or CO:z evolution over 28 days.
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Inoculum: Activated sludge from a domestic wastewater treatment plant.
Test Conditions: The test is run in the dark at a constant temperature (e.g., 20-24°C).

Measurement: For OECD 301 F (Manometric Respirometry), the oxygen consumed by the

microbial population is measured over time.

Pass Criteria: The substance is considered "readily biodegradable" if the percentage of
degradation reaches >60% of the theoretical oxygen demand (ThOD) within a 10-day
window during the 28-day test.[11]

Conceptual Protocol: Acute Toxicity to Fish (OECD 203)

This test determines the concentration that is lethal to 50% of a test fish population (LC50) over
a short exposure period.

Principle: Fish are exposed to the test substance in a range of concentrations for 96 hours.

Test Species: A standard species like Rainbow Trout (Oncorhynchus mykiss) or Zebrafish
(Danio rerio).

Test Conditions: The test must be conducted at a constant, controlled pH and temperature,
as these factors critically influence ammonia toxicity.[14] A series of test concentrations are
prepared in fresh water.

Observations: Mortalities are recorded at 24, 48, 72, and 96 hours.

Endpoint: The 96-hour LC50 is calculated using statistical methods. This value is
fundamental for environmental hazard classification.

Risk Management and Emergency Procedures
Accidental Release Measures

A systematic approach is required to contain spills and protect personnel and the environment.

o Personal Precautions: Ensure adequate ventilation. Avoid dust formation. Evacuate
personnel from the area. Wear full PPE as described in Section 2.2.[3]
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Environmental Precautions: Prevent the substance from entering drains, sewers, or
waterways.[3] This is critical due to the predicted aquatic toxicity.

Containment and Cleanup:
o For small spills, carefully sweep or vacuum up the material, avoiding dust generation.
o Place the collected material into a suitable, labeled container for disposal.

o Clean the spill area thoroughly with water.
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Caption: A systematic workflow for responding to an accidental spill.

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]
A water spray can be used to cool nearby containers.

e Specific Hazards: Thermal decomposition may produce carbon oxides and nitrogen oxides.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Disposal Considerations

Disposal must be conducted in accordance with all federal, state, and local environmental
regulations. The material should be disposed of at an approved waste disposal plant. Do not
discharge into the environment.

Conclusion

Ammonium sebacate presents a dual profile that demands careful and informed
management. From a human health perspective, it is classified as an irritant and is harmful if
swallowed, necessitating stringent adherence to PPE and safe handling protocols.

Environmentally, the lack of direct data is a significant challenge. However, a component-based
assessment strongly predicts that while the sebacate moiety will ensure the compound is
readily biodegradable and non-bioaccumulative, the ammonium moiety poses a significant risk
of acute toxicity to aquatic organisms. This toxicity is highly dependent on environmental pH
and temperature. Therefore, preventing the release of ammonium sebacate into aquatic
ecosystems is a primary risk management objective. For applications requiring regulatory
approval, the generation of empirical data following standardized OECD guidelines is essential.

By integrating this predictive analysis with robust safety protocols and a clear understanding of
data generation requirements, researchers and developers can utilize ammonium sebacate
responsibly, balancing its functional benefits with a commitment to environmental stewardship
and workplace safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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